molecular formula C22H18ClFN2O3S B2584374 4-(2-chloro-6-fluorobenzyl)-2-(2,5-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide CAS No. 896683-34-4

4-(2-chloro-6-fluorobenzyl)-2-(2,5-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

Cat. No. B2584374
CAS RN: 896683-34-4
M. Wt: 444.91
InChI Key: MXFYKGVAYHNKEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-chloro-6-fluorobenzyl)-2-(2,5-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H18ClFN2O3S and its molecular weight is 444.91. The purity is usually 95%.
BenchChem offers high-quality 4-(2-chloro-6-fluorobenzyl)-2-(2,5-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-chloro-6-fluorobenzyl)-2-(2,5-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Benzothiadiazine derivatives are known for their chemical reactivity and synthesis processes. For instance, one study discusses the synthesis and crystal structure analysis of related thiadiazole compounds, showing how alterations in substituents affect the molecular structure and interactions (Banu et al., 2014). Another study highlights the synthesis of 6-amino-2-phenylbenzothiazoles, indicating the versatility of benzothiadiazines in chemical synthesis and their potential for producing various derivatives with potential biological activities (Racané et al., 2006).

Antimicrobial and Antitumor Activities

Several benzothiadiazine derivatives exhibit antimicrobial and antitumor properties. Armenise et al. (2012) synthesized fluoro-3,4-dihydro-2H-1,4-benzothiazine derivatives, evaluating their inhibitory activity against various bacterial and fungal strains. The study discovered compounds showing significant antimicrobial activity, potentially leading to new antimicrobial agents (Armenise et al., 2012).

Cognitive Enhancers

Benzothiadiazine derivatives have also been explored for their potential as cognitive enhancers. Francotte et al. (2010) synthesized a series of 3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxides with mono- or polyfluoro-substituted alkyl chains, evaluating them as positive allosteric modulators of AMPA receptors. One compound demonstrated strong in vitro activity on AMPA receptors and a marked cognitive-enhancing effect in vivo, highlighting the potential of benzothiadiazine derivatives in developing treatments for cognitive disorders (Francotte et al., 2010).

properties

IUPAC Name

4-[(2-chloro-6-fluorophenyl)methyl]-2-(2,5-dimethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H18ClFN2O3S/c1-14-10-11-15(2)20(12-14)26-22(27)25(13-16-17(23)6-5-7-18(16)24)19-8-3-4-9-21(19)30(26,28)29/h3-12H,13H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MXFYKGVAYHNKEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=C(C=CC=C4Cl)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H18ClFN2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

444.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-chloro-6-fluorobenzyl)-2-(2,5-dimethylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

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